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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835

For the attention of researchers, scientists, and professionals in drug development, this
document provides a detailed technical guide on Mecoprop-d6, a deuterated analogue of the
phenoxypropionic acid herbicide Mecoprop.

Mecoprop-d6 serves as an internal standard for the quantitative analysis of Mecoprop in
various matrices. Due to the limited availability of specific data for the deuterated form, this
guide focuses on the well-documented properties and mechanisms of the parent compound,
Mecoprop.

Core Concepts and Mechanism of Action

Mecoprop is a selective, systemic herbicide used to control broadleaf weeds.[1] It belongs to
the phenoxypropionic acid class of herbicides and functions as a synthetic auxin.[2][3] By
mimicking the natural plant hormone indole-3-acetic acid (IAA), Mecoprop disrupts normal plant
growth processes, leading to uncontrolled cell division and elongation, which ultimately results
in the death of the plant.[2][4] The herbicidal activity is primarily attributed to the (R)-(+)-
enantiomer, also known as Mecoprop-P.[5][6]

Signaling Pathway of Phenoxypropionic Acid Herbicides

The following diagram illustrates the generalized signaling pathway disrupted by synthetic
auxins like Mecoprop.

Caption: Simplified signaling pathway of Mecoprop as a synthetic auxin.
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Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Mecoprop.

ble 1: Physicachemical ies of

Property Value Source(s)
Chemical Formula C10H11CIOs3 [5][6]
Molecular Weight 214.64 g/mol [5]
Appearance Colorless to brown crystalline (115]
solid

Melting Point 94-95 °C [1][6]
Water Solubility 880 mg/L at 25 °C [5]

Vapor Pressure 0.0000023 mmHg [5]

Note: Mecoprop-d6 has a molecular weight of approximately 220.68 g/mol .[7]

ble 2: Toxicological Data f

Test Species Result Source(s)
Oral LDso Rat 930 - 1210 mg/kg [1]
Oral LDso Mouse 650 mg/kg [1]
Dermal LDso Rat >4000 mg/kg [1]
Avian LCso Mallard Duck >5620 ppm [1]
Avian LCso Bobwhite Quail 5000 ppm [1]
Aquatic LCso (96h) Rainbow Trout 124 ppm [1]
Aquatic LCso (96h) Bluegill Sunfish >100 ppm [1]

Experimental Protocols
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Synthesis of (R)-2-Phenoxypropionic Acid (a related
compound)

A common method for the synthesis of the herbicidally active R-enantiomer involves a two-step
process|[8]:

¢ Synthesis of S-2-chloropropionic acid: This is achieved through the diazotization and
chlorination of L-alanine.

o Etherification: The resulting S-2-chloropropionic acid is reacted with phenol to yield R-2-
phenoxypropionic acid.

Note: Specific, detailed protocols for the synthesis of Mecoprop-d6 are not readily available in
the public domain and are often proprietary.

Analysis of Mecoprop in Environmental Samples

The analysis of Mecoprop in environmental samples typically involves extraction followed by
chromatographic separation and detection. Mecoprop-d6 is an ideal internal standard for
these methods.

1. Sample Preparation (Solid Phase Extraction - SPE)
o Objective: To extract and concentrate Mecoprop from a water sample.

o Materials: Water sample, SPE cartridge (e.g., C18), methanol, acidified water (pH 2-3),
elution solvent (e.g., ethyl acetate).

e Procedure:

[¢]

Condition the SPE cartridge with methanol followed by acidified water.

[¢]

Load the water sample onto the cartridge.

o

Wash the cartridge to remove interfering substances.

o

Elute Mecoprop with the elution solvent.
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o Evaporate the eluate to dryness and reconstitute in a suitable solvent for analysis.
2. Instrumental Analysis (Liquid Chromatography-Tandem Mass Spectrometry - LC-MS/MS)
o Objective: To separate, identify, and quantify Mecoprop.
 Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

o Typical Parameters:

o

Column: C18 reverse-phase column.

[¢]

Mobile Phase: A gradient of acidified water and acetonitrile.

[e]

lonization: Electrospray ionization (ESI) in negative mode.

[e]

MS/MS Transitions: Monitor for specific precursor-to-product ion transitions for both
Mecoprop and Mecoprop-dé6.

The following diagram outlines a typical experimental workflow for the analysis of Mecoprop
using Mecoprop-d6 as an internal standard.

Caption: Workflow for Mecoprop analysis with an internal standard.

Environmental Fate

Mecoprop is of moderate persistence in the soil, with a residual activity of about two months.[1]
It is mobile in soil, particularly in those with low organic matter, which presents a potential for
groundwater contamination.[1][9] However, phenoxy herbicides like Mecoprop generally
biodegrade at a rate that limits significant leaching to groundwater.[1]

Conclusion

Mecoprop-d6 is a valuable tool for the accurate quantification of the widely used herbicide
Mecoprop. Understanding the physicochemical properties, mechanism of action, and analytical
methodologies for Mecoprop is essential for researchers in environmental science, toxicology,
and agricultural sciences. The data and protocols presented in this guide provide a
foundational resource for professionals working with this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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